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Compound of Interest

Compound Name: Dasabuvir

Cat. No.: B606944

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the simultaneous determination of
Dasabuvir in pharmaceutical formulations using a High-Performance Liquid Chromatography
with Diode Array Detection (HPLC-DAD) method.

Introduction

Dasabuvir is a direct-acting antiviral agent used in combination with other drugs for the
treatment of chronic hepatitis C virus (HCV) infection.[1] It functions as a non-nucleoside
inhibitor of the NS5B polymerase, an enzyme essential for the replication of the viral genome.
[1][2] Accurate and reliable analytical methods are crucial for the quality control of
pharmaceutical formulations containing Dasabuvir. This application note details a robust
HPLC-DAD method for the simultaneous determination of Dasabuvir, often alongside other
antiviral drugs such as Ombitasvir, Paritaprevir, and Ritonavir, in tablet dosage forms.[2][3][4][5]

Experimental
Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a diode array detector is employed for this analysis.
The chromatographic separation is achieved on a C18 column under isocratic elution
conditions.

Table 1: Chromatographic Conditions

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b606944?utm_src=pdf-interest
https://www.benchchem.com/product/b606944?utm_src=pdf-body
https://www.benchchem.com/product/b606944?utm_src=pdf-body
https://www.scielo.br/j/bjps/a/4BwKG6gD9g6DxzDsfj8H6hK/?format=pdf&lang=en
https://www.scielo.br/j/bjps/a/4BwKG6gD9g6DxzDsfj8H6hK/?format=pdf&lang=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC5214962/
https://www.benchchem.com/product/b606944?utm_src=pdf-body
https://www.benchchem.com/product/b606944?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5214962/
https://d-nb.info/1124435387/34
https://www.researchgate.net/publication/312047098_Simultaneous_determination_of_newly_developed_antiviral_agents_in_pharmaceutical_formulations_by_HPLC-DAD
https://pubmed.ncbi.nlm.nih.gov/28101128/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Parameter

Condition

HPLC System

Agilent 1100 series or equivalent with DAD

Symmetry® C18 (4.6 x 75 mm, 3.5 pm) or

Column
RPC18 (150 x 4.5 mm, 3.5 Ww)[1][3]
) Acetonitrile and 10 mM Phosphate Buffer (pH 7)
Mobile Phase
(65:35, viv)[2][3][5]
Flow Rate 1.0 mL/min[1][2][3][5]

Injection Volume

10 pL[1]

Column Temperature

25°C (Ambient)[1]

Detection Wavelength

254 nm[2][3][5]

Reagents and Materials

o Dasabuvir reference standard

o Acetonitrile (HPLC grade)

o Dimethyl sulfoxide (DMSO) (analytical grade)

¢ Potassium dihydrogen orthophosphate
e Sodium hydroxide
e Water (HPLC grade)

e 0.45 pm membrane filters

Protocols

Preparation of Mobile Phase

o Phosphate Buffer (10 mM, pH 7): Dissolve an appropriate amount of potassium dihydrogen

orthophosphate in HPLC grade water to make a 10 mM solution. Adjust the pH to 7.0 with

sodium hydroxide.
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Mobile Phase: Mix the prepared 10 mM phosphate buffer (pH 7) and acetonitrile in a ratio of
35:65 (v/v).

Filter the mobile phase through a 0.45 um membrane filter and degas by sonication for 20
minutes before use.[2]

Preparation of Standard Stock Solution

Accurately weigh 10 mg of Dasabuvir reference standard.

Transfer it into a 10 mL volumetric flask.

Add a few drops of DMSO to dissolve the standard.[3]

Add acetonitrile to the mark to obtain a concentration of 1000 pg/mL.

Further dilute this stock solution with the mobile phase to prepare working standard solutions
within the linear range (e.g., 1.25-30 pug/mL).[3][5]

Preparation of Sample Solution (from Tablets)

Weigh and finely powder a representative number of tablets (e.g., ten tablets containing 250
mg of Dasabuvir).[3]

Accurately weigh a portion of the powder equivalent to 10 mg of Dasabuvir and transfer it to
a 10 mL volumetric flask.

Add a few drops of DMSO to aid dissolution.[3]

Add acetonitrile and sonicate for 20 minutes to ensure complete dissolution of the drug.[2][3]
Make up the volume to the mark with acetonitrile to get a concentration of 1000 pg/mL.
Filter the solution through a 0.45 um membrane filter.

Dilute the filtered solution with the mobile phase to a final concentration within the calibration
range (e.g., 15 pg/mL).[3]
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Analysis Procedure

o Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable
baseline is achieved.

 Inject 10 pL of the blank (mobile phase), followed by the standard solutions and then the
sample solutions.

o Record the chromatograms and measure the peak area for Dasabuvir.

Data and Results

The developed method has been validated according to the International Council for
Harmonisation (ICH) guidelines.[1] A summary of the method validation data is presented
below.

Table 2: Summary of Method Validation Data for Dasabuvir

Validation Parameter Result

Linearity Range (ug/mL) 1.25 - 30[3][5]
Correlation Coefficient (r?) > 0.999[3][5]
Accuracy (% Recovery) 99.16 - 100.86%[1]
Precision (% RSD) 1.02 - 2.89%][1]
Retention Time (min) Approximately 2.84[4]

Workflow and Diagrams

The overall experimental workflow for the determination of Dasabuvir is depicted in the
following diagram.
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Caption: Experimental workflow for HPLC-DAD analysis of Dasabuvir.

Conclusion

The described HPLC-DAD method is simple, rapid, accurate, and precise for the simultaneous
determination of Dasabuvir in pharmaceutical dosage forms.[2][3] The method is suitable for
routine quality control analysis of Dasabuvir in the pharmaceutical industry.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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